Cas no 1943-84-6 (Hexadecyl isocyanate)

• Product Name: Hexadecyl isocyanate
• CAS No: 1943-84-6
• MF: C₁₇H₃₃NO
• MW: 267.450025320053
• CID: 166728
• PubChem ID: 24868179
• Update Time: 2025-04-19

Hexadecyl isocyanate Chemical and Physical Properties

Names and Identifiers

• Hexadecane,1-isocyanato-
• 1-isocyanatohexadecane
• Hexadecyl isocyanate
• EINECS 217-736-5
• Hexadecane,1-isocyanato
• Hexadecylisocyanat
• n-hexadecyl isocyanate
• Isocyanatohexadecane
• 1-isocyanato-hexadecan
• 1-isocyanato-Hexadecane
• Hexadecyl isocyanate 97%
• Hexadecyl isocyanate,97%
• AS-81604
• GFLXBRUGMACJLQ-UHFFFAOYSA-N
• J-012590
• GEO-01481
• BCP33698
• A935431
• Hexadecyl isocyanate, 97%
• SCHEMBL527174
• DTXSID7062081
• NS00026338
• E79381
• HEXADECylisoCYANATE
• LT0054
• AKOS005258314
• hexadecyl-isocyanate
• 1-isocyanato-Hexadecane;Isocyanatohexadecane;1-Isocyanatohexadecane
• HEXADECANE, 1-ISOCYANATO-
• 1943-84-6
• DTXCID1036090

• MDL： MFCD00037048
• Inchi： 1S/C17H33NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-17-19/h2-16H2,1H3
• InChI Key： GFLXBRUGMACJLQ-UHFFFAOYSA-N
• SMILES： O=C=NCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 267.25600
• Monoisotopic Mass: 267.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.7
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: Yellow or light yellow transparent liquid
• Density: 0.861 g/mL at 25 °C(lit.)
• Boiling Point: 186-188 °C/14 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.448(lit.)
• Solubility: Insuluble (1.8E-4 g/L) (25 ºC),
• PSA: 29.43000
• LogP: 5.80350
• Solubility: Not determined

Hexadecyl isocyanate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S26; S28; S37/39
• Hazardous Material Identification：
• Safety Term：23-26-28-37/39
• Risk Phrases：R20/21/22